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For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of RP101075, an active metabolite of Ozanimod, with other
sphingosine-1-phosphate (S1P) receptor modulators. Through a detailed analysis of preclinical
and clinical data, this document aims to objectively assess the translational potential of
RP101075 in autoimmune and inflammatory diseases.

Mechanism of Action: A Selective Approach to
Lymphocyte Trafficking

RP101075 is a potent and selective sphingosine-1-phosphate receptor 1 (S1PR1) and receptor
5 (S1PR5) modulator.[1] Its primary mechanism of action involves the functional antagonism of
S1PR1 on lymphocytes. This leads to the sequestration of lymphocytes in peripheral lymphoid
organs, preventing their migration to sites of inflammation.[2][3] This targeted approach to
modulating lymphocyte trafficking forms the basis of its therapeutic potential in autoimmune
disorders.
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The signaling pathway is initiated by the binding of S1P or an S1P receptor modulator like
RP101075 to the S1PR1, a G-protein coupled receptor. This interaction activates intracellular
signaling cascades that ultimately regulate cell trafficking.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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